Cas no 321359-26-6 (Butanedioic acid, [(chlorocarbonyl)oxy]methyl methyl ester)
321359-26-6 structure
Product Name:Butanedioic acid, [(chlorocarbonyl)oxy]methyl methyl ester
CAS No:321359-26-6
MF:C7H9ClO6
MW:224.595762014389
CID:3938157
PubChem ID:85781461
Update Time:2025-04-22
Butanedioic acid, [(chlorocarbonyl)oxy]methyl methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, [(chlorocarbonyl)oxy]methyl methyl ester
- SCHEMBL5989571
- 321359-26-6
- AOEIIHPQSANWGA-UHFFFAOYSA-N
- ((Chlorocarbonyl)oxy)methyl methyl succinate
- Succinic acid chlorocarbonyloxymethyl ester methyl ester
- DB-160516
-
- Inchi: 1S/C7H9ClO6/c1-12-5(9)2-3-6(10)13-4-14-7(8)11/h2-4H2,1H3
- InChI Key: AOEIIHPQSANWGA-UHFFFAOYSA-N
- SMILES: ClC(=O)OCOC(CCC(=O)OC)=O
Computed Properties
- Exact Mass: 224.0087657Da
- Monoisotopic Mass: 224.0087657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 78.9Ų
Butanedioic acid, [(chlorocarbonyl)oxy]methyl methyl ester Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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